Cas no 1207013-32-8 (N-(4-bromo-2-fluorophenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide)

• Product Name: N-(4-bromo-2-fluorophenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
• CAS No: 1207013-32-8
• MF: C₂₀H₁₂BrF₂N₃O₂S
• MW: 476.293989181519
• CID: 5392102
• Update Time: 2025-10-11

N-(4-bromo-2-fluorophenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2-fluorophenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• N-(4-bromo-2-fluorophenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

• Inchi： 1S/C20H12BrF2N3O2S/c21-12-3-6-16(15(23)7-12)25-17(27)8-26-10-24-18-14(9-29-19(18)20(26)28)11-1-4-13(22)5-2-11/h1-7,9-10H,8H2,(H,25,27)
• InChI Key： PYZVDGDHMFPZLE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1F)(=O)CN1C=NC2C(C3=CC=C(F)C=C3)=CSC=2C1=O

Additional information on N-(4-bromo-2-fluorophenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

Professional Introduction to Compound with CAS No 1207013-32-8 and Product Name: N-(4-bromo-2-fluorophenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

This compound, identified by the CAS number 1207013-32-8, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. The product name, N-(4-bromo-2-fluorophenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide, provides a detailed structural insight into its chemical composition. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and mechanistic roles in drug discovery.

The core structure of this molecule features a thiophene-pyrimidine hybrid, which is a well-documented scaffold in medicinal chemistry. Thiophene derivatives are known for their stability and ability to interact with biological targets in multiple ways. The presence of fluorine and bromine substituents in the aromatic rings enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further pharmacological exploration.

In recent years, there has been a surge in research focusing on thiophene-pyrimidine hybrids due to their reported activities against various diseases, including cancer and infectious disorders. The specific arrangement of atoms in this compound, particularly the acetamide moiety and the oxo group, suggests potential interactions with enzymes and receptors involved in critical biological pathways. This has prompted numerous studies to investigate its pharmacological profile.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes that play a role in cell proliferation and survival. Kinase inhibitors have been successfully used in the treatment of several cancers, and compounds with similar structures are continuously being evaluated for their efficacy. The dual fluorophenyl groups in the molecule may contribute to its binding affinity by providing multiple interaction points with the target enzyme.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have shown that this molecule can effectively bind to the active sites of various kinases, potentially blocking their function and thereby inhibiting tumor growth. These computational findings have laid the groundwork for experimental validation in vitro and in vivo.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine and bromine atoms into the aromatic ring requires specialized reagents and techniques to achieve optimal results. Despite these challenges, synthetic chemists have developed robust protocols that allow for scalable production of this molecule.

Once synthesized, this compound is subjected to rigorous biological testing to assess its activity against relevant targets. High-throughput screening (HTS) platforms are often employed to identify potential hits that can be further optimized. The results from these screenings can provide valuable insights into the compound's therapeutic potential.

In addition to its kinase inhibitory activity, this compound may exhibit other biological effects due to its complex structure. For instance, it might interact with DNA or RNA-binding proteins, influencing gene expression or protein function. Such interactions could have implications for treating diseases associated with aberrant gene regulation or protein misfolding.

The development of novel pharmaceuticals is a lengthy and costly process, but compounds like this one offer hope for discovering new treatments. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery pipeline and bring promising candidates to clinical trials more efficiently.

The future directions for research on this compound include exploring its mechanism of action in greater detail and identifying any off-target effects that might limit its therapeutic utility. Additionally, efforts are underway to develop analogs with improved properties, such as enhanced solubility or reduced toxicity.

In conclusion, the compound with CAS number 1207013-32-8 represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities make it a valuable tool for understanding disease mechanisms and developing new therapies. As research continues to uncover its full potential, it is likely that this molecule will play a crucial role in future medical treatments.